8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: furan-2-yl-[4-(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H16N6O2/c1-11-9-12(14-17-16-10-21(14)18-11)19-4-6-20(7-5-19)15(22)13-3-2-8-23-13/h2-3,8-10H,4-7H2,1H3
• InChI Key: SELYXEZSWWHPAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=NN=C2C(=C1)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol

Description

8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the degradation of acetylcholine. It has also been found to inhibit the activity of certain kinases, which are involved in cell signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been found to have significant anticancer activity, and has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain, resulting in improved cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine in lab experiments include its significant anticancer activity and potential use in the treatment of Alzheimer's disease. However, its limitations include its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine. One potential area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the study of the compound's potential use in the treatment of other diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine involves the reaction of 4-(2-furoyl)-1-piperazinecarboxylic acid with 6-methyl[1,2,4]triazolo[4,3-b]pyridazin-3-amine in the presence of a coupling agent. The reaction is carried out in a suitable solvent such as dichloromethane, and the product is obtained by purification using column chromatography.

Scientific Research Applications

8-[4-(2-furoyl)-1-piperazinyl]-6-methyl[1,2,4]triazolo[4,3-b]pyridazine has been extensively studied for its potential applications in various areas of scientific research. It has been found to have significant anticancer activity and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the degradation of acetylcholine, a neurotransmitter that is involved in memory and learning.